Cas no 2229382-30-1 (4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine
• CAS No: 2229382-30-1
• MF: C₈H₆ClN₃S
• MW: 211.671338558197
• CID: 6369490
• PubChem ID: 165651266
• Update Time: 2025-05-20

4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine
• EN300-1977519
• 2229382-30-1

• Inchi： 1S/C8H6ClN3S/c9-7-5(2-1-3-11-7)6-4-13-8(10)12-6/h1-4H,(H2,10,12)
• InChI Key： MFPYROGFGFTAGD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=CSC(N)=N1

Computed Properties

• Exact Mass: 210.9970961g/mol
• Monoisotopic Mass: 210.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80Ų

Additional information on 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine

Introduction to 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine (CAS No: 2229382-30-1)

4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative combines a pyridine ring with a thiazole moiety, making it a versatile scaffold for drug development. The presence of a chloro substituent at the 2-position of the pyridine ring enhances its reactivity, enabling diverse chemical modifications that are crucial for medicinal chemistry applications.

The compound’s molecular structure, represented by the chemical formula C₈H₆ClN₃S, underscores its potential as an intermediate in synthesizing biologically active molecules. The thiazole ring, known for its stability and biological relevance, contributes to the compound’s pharmacological profile. Furthermore, the amine group at the 2-position of the thiazole ring provides a nucleophilic site for further functionalization, facilitating the development of novel therapeutic agents.

In recent years, 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine has garnered attention in academic and industrial research due to its role in developing small-molecule inhibitors targeting various disease pathways. Its structural features make it an attractive candidate for modulating enzyme activities and receptor interactions. For instance, studies have explored its potential in inhibiting kinases and other enzymes involved in cancer progression. The chloro substituent’s ability to participate in hydrogen bonding and π-stacking interactions further enhances its binding affinity to biological targets.

One of the most compelling aspects of 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with improved pharmacokinetic properties and enhanced therapeutic efficacy. The compound’s ability to cross the blood-brain barrier has also been a focus of interest, particularly in neuropharmacological research. By modifying its core structure, scientists aim to develop treatments for neurological disorders with greater specificity and fewer side effects.

Recent advancements in computational chemistry have accelerated the discovery process for 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine derivatives. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding affinities and optimize lead compounds with remarkable precision. These computational tools have been instrumental in identifying novel analogs that exhibit improved potency and selectivity against disease-causing targets.

The synthesis of 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the chloro-substituted pyridine ring, followed by cyclization to form the thiazole core. Advances in catalytic methods have streamlined these processes, making large-scale production more feasible. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis.

In clinical research, 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine has been investigated as a potential therapeutic agent in various disease models. Preclinical studies have demonstrated its efficacy in inhibiting inflammatory pathways and reducing oxidative stress. These findings have laid the groundwork for further exploration in treating chronic inflammatory diseases and neurodegenerative disorders. The compound’s ability to modulate multiple signaling pathways makes it a promising candidate for combination therapies.

The future of 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine research lies in its integration into innovative drug discovery platforms. By combining traditional synthetic methodologies with cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, scientists aim to unlock new therapeutic possibilities. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible medical breakthroughs.

Regulatory considerations play a critical role in advancing 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials are produced consistently and safely. Additionally, rigorous toxicological assessments are necessary to evaluate potential side effects before human trials can commence. These regulatory hurdles underscore the importance of meticulous research and development protocols.

The global pharmaceutical landscape continues to evolve with increasing demand for targeted therapies and personalized medicine. 4-(2-chloropyridin-3-yl)-1,3-thiazol-2-amine exemplifies how structural diversity can drive innovation in drug development. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.